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Compound of Interest

Compound Name: BMS-770767

Cat. No.: B606248

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-770767, providing definitive handling
and disposal instructions, could not be located in the public domain. The following guidance is
based on the chemical's structural characteristics and general principles of laboratory safety for
research chemicals. This information is intended to supplement, not replace, the critical
guidance of your institution's Environmental Health and Safety (EHS) department. Always
consult with your EHS office for specific disposal protocols at your facility.

Researchers, scientists, and drug development professionals handling BMS-770767 must
prioritize safety and adhere to rigorous disposal protocols to minimize environmental impact
and ensure personnel safety. Due to the absence of a specific Safety Data Sheet (SDS), a
conservative approach to disposal is paramount. This guide provides essential logistical
information and a procedural framework for the proper disposal of BMS-770767, based on its
chemical properties and general best practices for laboratory chemical waste management.

Chemical and Physical Properties

A summary of the known quantitative data for BMS-770767, sourced from PubChem, is
presented below.[1] This information can help in assessing the potential hazards and
determining the appropriate disposal route.
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Property Value Source
Molecular Formula C19H18CIN3O2 PubChem
Molecular Weight 355.8 g/mol PubChem
Appearance White to off-white powder ChemicalBook[2]
pKa (Predicted) 14.69 + 0.40 ChemicalBook[2]
Density (Predicted) 1.48+0.1 g/cm3 ChemicalBook[2]

General Disposal Procedures

Given that BMS-770767 is a chlorinated aromatic and heterocyclic compound, it should be
treated as a hazardous chemical waste. The following step-by-step guidance outlines a
conservative approach to its disposal.

1. Waste ldentification and Segregation:

o Treat as Hazardous Waste: In the absence of specific data, assume BMS-770767 is toxic
and potentially ecotoxic.

e Solid Waste: Collect solid BMS-770767, along with any contaminated personal protective
equipment (PPE) such as gloves and weighing papers, in a dedicated, clearly labeled
hazardous waste container. The container should be made of a material compatible with the
chemical.

 Liquid Waste: Solutions containing BMS-770767 should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's EHS guidelines. The container should be
appropriate for the solvent used.

o Sharps Waste: Any needles, syringes, or other sharps contaminated with BMS-770767 must
be disposed of in a desighated sharps container for hazardous chemical waste.

2. Labeling:
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» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "BMS-770767," and the approximate concentration and quantity of the
waste. Include the date of waste generation.

3. Storage:

» Store waste containers in a designated satellite accumulation area that is secure and away
from general laboratory traffic.

e Ensure secondary containment is used to prevent the spread of material in case of a leak.
4. Consultation and Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to inform them
of the waste you have generated.

o Arrange for a scheduled pickup of the hazardous waste by trained EHS personnel or a
certified hazardous waste disposal company.

Experimental Protocols

Detailed experimental protocols for the use of BMS-770767 were not available in the public
search results. As a research chemical, specific protocols would be developed by the
investigating laboratory. When developing such protocaols, it is crucial to incorporate the
handling and disposal considerations outlined in this document. Always perform a thorough risk
assessment before beginning any new experimental work.

Disposal Workflow for Research Chemicals without
an SDS

The following diagram illustrates a logical workflow for determining the proper disposal route for
a research chemical when a Safety Data Sheet is not available. This procedural guidance is
essential for maintaining a safe laboratory environment.
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Caption: Disposal decision workflow for a research chemical lacking a specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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